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Clinical Efficacy & Procedural Advantages

A 2025 randomized controlled trial provides strong clinical evidence for the use of tetracaine
hydrochloride jelly in painless cystoscopy. The table below summarizes the key quantitative findings from

this study, demonstrating clear advantages over intravenous anesthesia alone [1] [2] [3].

Observation Experimental Group (Tetracaine Control Group (IV P-
Indicator Jelly + IV Anesthesia) Anesthesia Alone) value
Additional Propofol 0 [0, 5] mL 515, 10] mL <0.05
Dose

Cystoscopy Time 513, 9.75] min 12 [9, 16] min <0.05
Total Surgical Time 12 [9, 16.25] min 22 [16, 26.5] min <0.05
Postoperative SpO2 100 [99, 100] % 99 [99, 100] % <0.05
Anesthesia Time 513, 70] min 8 [4, 10] min <0.05
Anesthesia No significant difference between >0.05
Recovery Time groups
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The following diagram illustrates the experimental workflow from the clinical study:
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Experimental Protocol Details [1] [3]:
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¢ Study Design: Prospective, randomized controlled trial.

¢ Participants: 60 male inpatients scheduled for ureteral stent removal.

¢ Intervention: The experimental group received 10 mL of tetracaine hydrochloride jelly via the
urethra two minutes after a standard intravenous dose of propofol and remifentanil. The control group
received 10 mL of glycerin.

¢ Primary Outcome: The dosage of additional propofol required during the procedure.

e Secondary Outcomes: Cystoscopy time, total surgical time, anesthesia time, and vital signs (SpOz,
heart rate, blood pressure).

¢ Statistical Analysis: Performed with SPSS 27.0 using t-tests, Mann-Whitney U tests, and chi-square
tests as appropriate.

Cytotoxicity & Underlying Mechanisms

While the clinical data shows efficacy, in vitro studies reveal that tetracaine hydrochloride can induce
cytotoxic effects at the cellular level. The data below, primarily from studies on macrophages and neuronal

cells, is crucial for a comprehensive safety evaluation.

Cell Type/Model Observed Effect Reported Potency Proposed Mechanism

Macrophages Induced pyroptosis N/A Caspase-1/11-mediated

(RAW 264.7, BV2) (inflammatory cell cleavage of Gasdermin D
death) (GSDMD) [4]

Human Induced Highest toxicity Correlated with high lipid

Neuroblastoma concentration- among 8 tested local solubility and anesthetic

(SHEP) dependent anesthetics (ester and potency, independent of
apoptosis amide) chemical class [5]

The diagram below visualizes the signaling pathway through which tetracaine induces pyroptosis in

macrophages, as identified in the research:
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Experimental Protocol for Cytotoxicity Studies [4] [5]:

e Cell Culture: Macrophage cell lines (RAW 264.7, BV2) and human neuroblastoma cells (SHEP) were
used.

e Treatment: Cells were incubated with various concentrations of tetracaine hydrochloride for set
periods (e.g., 24 hours).

¢ Viability Assays: Cell viability was measured using assays like Cell Counting Kit-8 (CCK-8). Lactate
dehydrogenase (LDH) release, a marker of cell death, was measured by ELISA.

¢ Mechanism Analysis: Protein expression and cleavage (e.g., of GSDMD and caspases) were
analyzed by western blotting. Specific caspase inhibitors were used to validate the pathways.

e Apoptosis Detection: In neuroblastoma cells, apoptosis was evaluated using flow cytometry with
annexin V and 7-amino-actinomycin D staining.

Interpretation and Conclusion

For researchers and drug development professionals, these findings highlight a critical duality:
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e Clinical Utility: The combination of tetracaine hydrochloride jelly with intravenous anesthesia is a
validated and effective protocol for procedures like cystoscopy, offering significant benefits in reducing
sedative requirements and shortening procedure times [1].

o Safety Profiling: The in vitro cytotoxicity data underscores the importance of concentration and
local exposure in the therapeutic window of tetracaine. The observed neurotoxicity and induction of
pyroptosis indicate mechanisms that require further investigation for comprehensive safety profiling

[4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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